Cas no 61270-24-4 (Ethanone, 1-[2-hydroxy-4-(oxiranylmethoxy)phenyl]-)

• Product name: Ethanone, 1-[2-hydroxy-4-(oxiranylmethoxy)phenyl]-
• CAS No: 61270-24-4
• MF: C₁₁H₁₂O₄
• MW: 208.21058
• CID: 486416
• PubChem ID: 12355849

Ethanone, 1-[2-hydroxy-4-(oxiranylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-hydroxy-4-(oxiranylmethoxy)phenyl]-
• 1-[2-hydroxy-4-(oxiran-2-ylmethoxy)phenyl]ethanone
• 1-{2-Hydroxy-4-[(oxiran-2-yl)methoxy]phenyl}ethan-1-one
• 61270-24-4
• DTXSID10493747
• CHEMBL187171
• SCHEMBL11068644

• Inchi： InChI=1S/C11H12O4/c1-7(12)10-3-2-8(4-11(10)13)14-5-9-6-15-9/h2-4,9,13H,5-6H2,1H3
• InChI Key： VXUDPFWPFSKUFA-UHFFFAOYSA-N
• SMILES： CC(=O)C1=C(C=C(C=C1)OCC2CO2)O

Computed Properties

• Exact Mass: 208.07356
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų
• XLogP3: 1.7

Experimental Properties

• PSA: 59.06